Cas no 62572-62-7 (Nickel, bis[2-(1H-pyrazol-1-yl)phenyl]-)

Nickel, bis[2-(1H-pyrazol-1-yl)phenyl]- structure
62572-62-7 structure
Product Name:Nickel, bis[2-(1H-pyrazol-1-yl)phenyl]-
CAS No:62572-62-7
MF:C18H14N4Ni
MW:345.02396440506
CID:439795
PubChem ID:73178699
Update Time:2025-04-19

Nickel, bis[2-(1H-pyrazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • nickel(2+),1-phenylpyrazole
    • Nickel, bis[2-(1H-pyrazol-1-yl)phenyl]-
    • Nickel(2+) bis[2-(1H-pyrazol-1-yl)benzen-1-ide]
    • 62572-62-7
    • DTXSID80527285
    • Inchi: 1S/2C9H7N2.Ni/c2*1-2-5-9(6-3-1)11-8-4-7-10-11;/h2*1-5,7-8H;/q2*-1;+2
    • InChI Key: LIIDFAVBWZDSIQ-UHFFFAOYSA-N
    • SMILES: [Ni+2].N1(C=CC=N1)C1[C-]=CC=CC=1.N1(C=CC=N1)C1[C-]=CC=CC=1

Computed Properties

  • Exact Mass: 344.05732
  • Monoisotopic Mass: 344.057188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • PSA: 35.64
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